Cas no 1210002-57-5 (tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride)

• Product Name: tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride
• CAS No: 1210002-57-5
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• CID: 1082097
• PubChem ID: 45789978
• Update Time: 2025-10-31

tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride
• tert-butyl 2-(aminomethyl)azetidine-1-carboxylate hcl
• 1210002-57-5
• SB50783
• 2-Aminomethylazetidine-1-carboxylic acid tert-butyl ester hydrochloride
• tert-butyl 2-(aminomethyl)azetidine-1-carboxylate;hydrochloride
• 1-Boc-2-Aminomethylazetidine hydrochloride
• 2-AMINOMethyl-AZETIDINE-1-CARBOXYLIc acid TERT-BUTYL ESTER
• DB-361599
• J-504338
• 1-Boc-2-Aminomethyl-azetidine hydrochloride
• tert-Butyl2-(aminomethyl)azetidine-1-carboxylatehydrochloride
• 2-Aminomethylazetidine-1-carboxylic acid tert-butyl ester HCl
• 1-Boc-2-Aminomethylazetidine HCl

• Inchi： 1S/C9H18N2O2.ClH/c1-9(2,3)13-8(12)11-5-4-7(11)6-10;/h7H,4-6,10H2,1-3H3;1H
• InChI Key： HMJREZUZOFJPGA-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC1CN)=O

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride

tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride: A Comprehensive Overview

The compound with CAS No. 1210002-57-5, known as tert-butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug development. This compound is notable for its unique structural features and its potential applications in the creation of bioactive molecules. In recent years, advancements in synthetic methodologies and its incorporation into drug design strategies have further highlighted its significance in contemporary research.

tert-butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride belongs to the class of azetidine derivatives, which are four-membered ring compounds with one nitrogen atom. The azetidine ring system is known for its rigidity and unique electronic properties, making it an attractive scaffold for drug design. The presence of the tert-butyl group introduces steric bulk, which can influence the compound's solubility, stability, and interactions with biological targets. Additionally, the aminomethyl substituent adds functional versatility, enabling further chemical modifications to tailor the molecule's properties.

Recent studies have explored the potential of tert-butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize bioactive agents targeting various therapeutic areas, including central nervous system disorders, inflammation, and cancer. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases. The ability to modify the aminomethyl group has been particularly valuable in optimizing pharmacokinetic profiles and enhancing bioavailability.

The synthesis of tert-butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride typically involves multi-step reactions that highlight the principles of stereochemistry and regioselectivity. A common approach begins with the preparation of azetidine intermediates, followed by alkylation to introduce the aminomethyl group. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for subsequent applications. Innovations in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly.

One of the most promising applications of this compound lies in its use as a prodrug precursor. Prodrugs are inactive compounds that are metabolized within the body to release active therapeutic agents. By incorporating tert-butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride into prodrug designs, researchers can achieve controlled drug release and reduced systemic toxicity. A notable example is its application in antiviral therapies, where it serves as a carrier for delivering antiretroviral agents with enhanced efficacy.

Furthermore, computational studies have provided deeper insights into the molecular interactions of tert-butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride with biological targets. Molecular docking simulations have revealed that the compound's rigid azetidine ring facilitates favorable binding interactions with protein cavities. This understanding has guided efforts to design analogs with improved selectivity and potency.

In conclusion, tert-butyl 2-(aminomethyl)azetidine-1-carboxylate hydrochloride stands as a pivotal molecule in modern chemical research. Its structural versatility, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to the advancement of therapeutic interventions.